Cas no 2172014-39-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidonaphthalene-2-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidonaphthalene-2-carboxylic acid
• CAS No: 2172014-39-8
• MF: C₂₈H₂₂N₂O₅
• MW: 466.484687328339
• CID: 6421975
• PubChem ID: 165549342
• Update Time: 2025-10-19

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidonaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidonaphthalene-2-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]naphthalene-2-carboxylic acid
• EN300-1480833
• 2172014-39-8

• Inchi： 1S/C28H22N2O5/c31-26(30-25-14-18-8-2-1-7-17(18)13-23(25)27(32)33)15-29-28(34)35-16-24-21-11-5-3-9-19(21)20-10-4-6-12-22(20)24/h1-14,24H,15-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NBBFOJIVQOWZNA-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=C2C=CC=CC2=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.15287181g/mol
• Monoisotopic Mass: 466.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidonaphthalene-2-carboxylic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidonaphthalene-2-carboxylic acid: A Comprehensive Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidonaphthalene-2-carboxylic acid, commonly referred to by its CAS number 2172014-39-8, is a complex organic compound with significant applications in the fields of pharmaceuticals, materials science, and biochemistry. This compound is notable for its unique structure, which combines a naphthalene ring system with a fluorenylmethoxycarbonyl (Fmoc) group and an acetamide moiety. The integration of these functional groups imparts the molecule with versatile chemical properties, making it a valuable tool in modern chemical research and development.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and peptide coupling techniques. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments underscore the compound's importance in both academic and industrial settings.

One of the most promising applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidonaphthalene-2-carboxylic acid lies in its potential as a drug delivery agent. The Fmoc group is well-known for its role as a protecting group in peptide synthesis, but recent studies have demonstrated its ability to serve as a biodegradable linker in drug delivery systems. This property has led to investigations into its use as a carrier for anticancer agents, where controlled release mechanisms can enhance therapeutic efficacy while minimizing side effects.

In the realm of materials science, this compound has shown promise as a precursor for advanced polymers and coatings. Its aromatic naphthalene core provides excellent thermal stability and mechanical strength, while the Fmoc group introduces functional versatility. Scientists are exploring its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations. These materials could find applications in sensors, actuators, and smart packaging systems.

Recent research has also highlighted the potential of CAS 2172014-39-8 in bioconjugation chemistry. The molecule's ability to form stable covalent bonds with biomolecules like proteins and nucleic acids makes it an attractive candidate for creating bioconjugates with enhanced stability and functionality. This property is particularly valuable in the development of diagnostic tools and therapeutic agents that require precise targeting capabilities.

The compound's role in analytical chemistry is another area of active investigation. Its unique spectral properties make it an ideal candidate for use as a fluorescent probe or chromophore in sensing applications. Researchers are leveraging these properties to develop novel assays for detecting trace amounts of analytes in complex matrices, which could have significant implications for environmental monitoring and clinical diagnostics.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidonaphthalene-2-carboxylic acid (CAS No: 2172014-39-) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and functional diversity continue to drive innovative research, positioning it as a key player in the advancement of modern chemistry and related fields.